Cas no 2680753-00-6 (2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid)

• Product Name: 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid
• CAS No: 2680753-00-6
• MF: C₁₄H₂₀F₃NO₃
• MW: 307.308714866638
• CID: 5634754
• PubChem ID: 165926735
• Update Time: 2025-08-02

2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680753-00-6
• EN300-28291644
• 2-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]cyclohexane-1-carboxylic acid
• 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid

• Inchi： 1S/C14H20F3NO3/c15-14(16,17)13(21)18-7-5-9(6-8-18)10-3-1-2-4-11(10)12(19)20/h9-11H,1-8H2,(H,19,20)
• InChI Key： ZEHZACGQKIJPJW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C1CCCCC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 307.13952799g/mol
• Monoisotopic Mass: 307.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid

Comprehensive Overview of 2-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic Acid (CAS No. 2680753-00-6)

2-1-(2,2,2-Trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid (CAS No. 2680753-00-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a cyclohexane carboxylic acid moiety, further modified by a trifluoroacetyl group. This trifluoromethylated derivative is particularly notable for its potential applications in drug discovery, where fluorine substitution often enhances bioavailability and metabolic stability.

In recent years, the demand for fluorinated compounds like 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid has surged, driven by their role in the development of novel therapeutics. Researchers are increasingly exploring such molecules for their ability to improve pharmacokinetic properties, a topic frequently searched in platforms like PubMed and Google Scholar. The compound’s CAS No. 2680753-00-6 serves as a critical identifier for regulatory and sourcing purposes, ensuring precise communication across scientific and industrial sectors.

The structural complexity of this compound makes it a valuable intermediate in synthetic chemistry. Its piperidine-cyclohexane backbone is a common scaffold in bioactive molecules, while the trifluoroacetyl group introduces electron-withdrawing effects that can influence reactivity and binding affinity. These attributes align with current trends in fragment-based drug design (FBDD), a hot topic in medicinal chemistry circles. Questions like "How do fluorinated groups affect drug metabolism?" or "What are the latest advances in piperidine derivatives?" often dominate academic and industry discussions, making this compound highly relevant.

From a synthetic perspective, 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid exemplifies the growing importance of late-stage functionalization strategies. Chemists are leveraging such building blocks to streamline the synthesis of complex molecules, reducing steps and improving yields—a key concern for sustainable manufacturing. The compound’s carboxylic acid group also offers versatility for further derivatization, enabling the creation of amides, esters, or other pharmacophores.

In agrochemical applications, fluorinated piperidine derivatives are being investigated for their potential as herbicides or fungicides. The trifluoroacetyl moiety in CAS 2680753-00-6 may contribute to enhanced leaf permeability or soil persistence, addressing common challenges in crop protection. This aligns with searches for "eco-friendly fluorinated agrochemicals" or "next-generation pesticide scaffolds," reflecting broader industry priorities.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural confirmation. These methods are frequently queried by quality control professionals and synthetic chemists, underscoring the compound’s technical relevance. Additionally, its stability under various storage conditions is a practical consideration for laboratories and manufacturers.

As the scientific community continues to explore fluorine-containing compounds, 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclohexane-1-carboxylic acid stands out as a promising candidate for interdisciplinary research. Its dual utility in pharmaceuticals and agrochemicals, combined with its synthetic flexibility, positions it at the forefront of innovation. For researchers seeking high-purity intermediates or structure-activity relationship (SAR) studies, this compound offers a compelling starting point.

In summary, CAS No. 2680753-00-6 represents a convergence of cutting-edge chemistry and practical applications. Its design reflects contemporary trends in rational drug design and green chemistry, making it a subject of ongoing interest across multiple scientific disciplines. Whether in academic journals or patent literature, this compound is poised to remain a key player in the evolution of bioactive molecules.